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Compound of Interest

Compound Name: H-D-Ser(SOH)-OH

Cat. No.: B10784956 Get Quote

This guide provides the fundamental physicochemical properties of D-Cysteinesulfenic acid, a

derivative of the amino acid D-cysteine. The nomenclature "H-D-Ser(SOH)-OH" is chemically

ambiguous; "Ser" denotes serine, which lacks a sulfur atom. The "(SOH)" functional group

suggests a sulfenic acid moiety, which is characteristic of a modified cysteine. Therefore, this

document pertains to D-Cysteinesulfenic acid.

Molecular Formula and Weight
A clear understanding of the molecular composition is fundamental for all experimental and

theoretical work. The precise molecular weight is crucial for stoichiometric calculations in

chemical reactions, preparation of solutions with specific molar concentrations, and for mass

spectrometry analysis.

Property Value

Molecular Formula C₃H₇NO₃S

Molecular Weight 137.16 g/mol [1][2]

Chemical Structure
The three-dimensional arrangement of atoms and chemical bonds within a molecule dictates its

reactivity and interaction with other molecules.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b10784956?utm_src=pdf-interest
https://www.benchchem.com/product/b10784956?utm_src=pdf-body
https://cymitquimica.com/products/TM-T31159/cysteinesulfenic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/Cysteinesulfenic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram of the chemical structure of D-Cysteinesulfenic acid.

Caption: 2D structure of D-Cysteinesulfenic acid.

Further Information
Cysteinesulfenic acid is a key intermediate in the oxidation of cysteine.[3] It plays a significant

role in redox signaling and is involved in various enzymatic catalytic processes.[1][2] The

sulfenic acid moiety is highly reactive and can undergo further oxidation to sulfinic acid

(C₃H₇NO₄S) or sulfonic acid (C₃H₇NO₆S).[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1346483
https://cymitquimica.com/products/TM-T31159/cysteinesulfenic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/Cysteinesulfenic-acid
https://www.benchchem.com/product/b1346483
https://www.benchchem.com/product/b10784956?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/TM-T31159/cysteinesulfenic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/Cysteinesulfenic-acid
https://www.benchchem.com/product/b1346483
https://www.benchchem.com/product/b10784956#h-d-ser-soh-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b10784956#h-d-ser-soh-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b10784956#h-d-ser-soh-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b10784956#h-d-ser-soh-oh-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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